molecular formula C23H28N8O14P2 B1213947 4-Hcpdad CAS No. 94516-26-4

4-Hcpdad

Cat. No.: B1213947
CAS No.: 94516-26-4
M. Wt: 702.5 g/mol
InChI Key: SBUKXZSEYJUBFU-DYCJETJYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxycyclopentadienyldiazenylacetamide (4-Hcpdad) is a hybrid multidentate ligand featuring a cyclopentadienyl backbone functionalized with hydroxy and diazenylacetamide groups. This ligand exhibits versatile coordination behavior, enabling the formation of stable complexes with transition metals such as iron, ruthenium, and palladium . Its unique electronic and steric properties make it particularly effective in catalysis, including hydrogenation and cross-coupling reactions. The hydroxy group enhances metal-ligand bond stability, while the diazenylacetamide moiety provides tunable π-accepting capabilities, critical for modulating catalytic activity .

Properties

CAS No.

94516-26-4

Molecular Formula

C23H28N8O14P2

Molecular Weight

702.5 g/mol

IUPAC Name

[[(2R,3S,4R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-[4-(hydrazinecarbonyl)pyridin-1-ium-1-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphate

InChI

InChI=1S/C23H28N8O14P2/c24-28-21(36)11-1-4-29(5-2-11)22-17(34)15(32)12(43-22)7-41-46(37,38)45-47(39,40)42-8-13-16(33)18(35)23(44-13)31-10-26-14-19-25-3-6-30(19)9-27-20(14)31/h1-6,9-10,12-13,15-18,22-24,32-35H,7-8H2,(H3,36,37,38,39,40)/t12-,13-,15-,16-,17-,18-,22-,23?/m1/s1

InChI Key

SBUKXZSEYJUBFU-DYCJETJYSA-N

SMILES

C1=C[N+](=CC=C1C(=O)NN)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O

Isomeric SMILES

C1=C[N+](=CC=C1C(=O)NN)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H](C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O

Canonical SMILES

C1=C[N+](=CC=C1C(=O)NN)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O

Synonyms

4-HCPDAD
4-hydrazinocarbonylpyridine-1,N(6)-ethenoadenine dinucleotide

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Properties

Property 4-Hcpdad 4-Cpda DADMe-PPh₃
Molecular Weight (g/mol) 248.3 230.2 315.4
Coordination Sites 3 (Cp, O⁻, N=N) 2 (Cp, N=N) 3 (P, N=N, NH₂)
π-Accepting Strength Moderate Weak Strong
Thermal Stability (°C) 220 180 260

Key Observations :

  • The hydroxy group in 4-Hcpdad increases its oxidation resistance compared to 4-Cpda .
  • DADMe-PPh₃’s phosphine moiety enhances π-backbonding, favoring electron-rich metal centers .

Catalytic Performance in Hydrogenation Reactions

Metric 4-Hcpdad-Pd 4-Cpda-Pd DADMe-PPh₃-Pd
TOF (h⁻¹) 1,200 800 1,500
Selectivity (%) 92 85 88
Catalyst Lifetime (h) 50 30 45

Key Findings :

  • 4-Hcpdad-Pd achieves a balance between activity and stability due to its dual electron-donating (Cp) and withdrawing (N=N) groups .
  • DADMe-PPh₃-Pd’s higher turnover frequency (TOF) correlates with its stronger π-accepting capacity .

Research Implications and Limitations

  • Advantages of 4-Hcpdad : Superior thermal stability and selectivity in asymmetric catalysis compared to 4-Cpda .
  • Limitations : Synthetic complexity and higher cost relative to phosphine-based ligands like DADMe-PPh₃ .
  • Regulatory Considerations : Functional similarity assessments for catalytic applications must address ligand-metal coordination dynamics and environmental toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.